Cas no 59231-42-4 (DEA-Linoleate)
DEA-Linoleate structure
Product Name:DEA-Linoleate
CAS No:59231-42-4
MF:C22H43NO4
MW:385.581127405167
CID:372273
PubChem ID:6441885
Update Time:2025-04-19
DEA-Linoleate Chemical and Physical Properties
Names and Identifiers
-
- DEA-Linoleate
- 2-(2-hydroxyethylamino)ethanol,(9Z,12Z)-octadeca-9,12-dienoic acid
- (9Z,12Z)-octadeca-9,12-dienoic acid - 2,2'-iminodiethanol (1:1)
- (9Z,12Z)-Octadeca-9,12-dienoic acid, compound with 2,2'-iminodiethanol (1:1)
- 9,12-Octadecadienoic acid (9Z,12Z)-, compd. with 2,2'-iminobis(ethanol) (1:1)
- 9,12-Octadecadienoic acid, compd. with 2,2'-iminobis(ethanol)(1:1)
- Diethanolamine linoleate
- Diethanolammonium linoleate
- Linoleic acid, diethanolamine salt
- ETHANOL, 2,2'-IMINOBIS-, (9Z,12Z)-9,12-OCTADECADIENOATE (SALT)
- 59231-42-4
- UNII-6BPC602F27
- EINECS 261-676-2
- Q27264454
- ETHANOL, 2,2'-IMINOBIS-, (Z,Z)-9,12-OCTADECADIENOATE (SALT)
- AEC DEA-LINOLEATE
- 6BPC602F27
- SCHEMBL9014381
- DEA-LINOLEATE [INCI]
- DTXSID401021392
-
- Inchi: 1S/C18H32O2.C4H11NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20;6-3-1-5-2-4-7/h6-7,9-10H,2-5,8,11-17H2,1H3,(H,19,20);5-7H,1-4H2/b7-6-,10-9-;
- InChI Key: NDCLVTJDWUOUEE-NBTZWHCOSA-N
- SMILES: OC(CCCCCCC/C=C\C/C=C\CCCCC)=O.OCCNCCO
Computed Properties
- Exact Mass: 385.31939
- Monoisotopic Mass: 385.319209
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 18
- Complexity: 296
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 89.8
Experimental Properties
- Boiling Point: 360.6°C at 760 mmHg
- Flash Point: 273°C
- PSA: 89.79
DEA-Linoleate Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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